Cas no 476318-15-7 (4-benzoyl-N-(2-fluorophenyl)benzamide)

• Product Name: 4-benzoyl-N-(2-fluorophenyl)benzamide
• CAS No: 476318-15-7
• MF: C₂₀H₁₄FNO₂
• MW: 319.329068660736
• CID: 6490343
• Update Time: 2025-06-08

4-benzoyl-N-(2-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(2-fluorophenyl)benzamide
• Benzamide, 4-benzoyl-N-(2-fluorophenyl)-

• Inchi： 1S/C20H14FNO2/c21-17-8-4-5-9-18(17)22-20(24)16-12-10-15(11-13-16)19(23)14-6-2-1-3-7-14/h1-13H,(H,22,24)
• InChI Key： OCXMMUQBABDNMK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 410.4±30.0 °C(Predicted)
• pka: 11.77±0.70(Predicted)

Additional information on 4-benzoyl-N-(2-fluorophenyl)benzamide

Recent Advances in the Study of 4-benzoyl-N-(2-fluorophenyl)benzamide (CAS: 476318-15-7)

The compound 4-benzoyl-N-(2-fluorophenyl)benzamide (CAS: 476318-15-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzamide core and fluorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have identified its ability to interact with certain protein targets, leading to modulation of biochemical processes relevant to disease states. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-benzoyl-N-(2-fluorophenyl)benzamide exhibits selective inhibition of kinase activity, which could be leveraged in the development of novel anticancer therapies.

In addition to its inhibitory properties, the compound's pharmacokinetic profile has been a focal point of recent investigations. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) characteristics, providing valuable insights into its potential as a drug candidate. Preliminary data suggest that the fluorophenyl moiety enhances metabolic stability, thereby improving its bioavailability compared to similar benzamide derivatives.

Another noteworthy aspect of 4-benzoyl-N-(2-fluorophenyl)benzamide is its application in neurodegenerative disease research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits neuroprotective effects in vitro, possibly through modulation of oxidative stress pathways. These findings open new avenues for exploring its utility in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are directed toward structural modifications to enhance target specificity and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-benzoyl-N-(2-fluorophenyl)benzamide (CAS: 476318-15-7) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. Future studies will likely focus on elucidating its precise mechanisms of action and advancing its development as a viable therapeutic agent.